Cas no 34786-70-4 (nystatin)
Nystatin is a polyene antibiotic. In 1950, it was found that the soil microorganism Streptomyces noursei can secrete an antimycotic substance, which led to the discovery of the first antimycotic antibiotic. Nystatin has a conjugated polyene macrolide structure, which can inhibit the activity of fungi and dermatophytes, but has no inhibitory effect on bacteria< Br>
nystatin structure
nystatin Properties
Names and Identifiers
-
- Amphotericin B,8,9-didehydroxy-28,29-dihydro-7,10-dihydroxy-, (7R,10R)-
- Nystatin
- NYSTATIN A1,TRIHYDRATE VETRANAL,250
- nystatin-A1
- Terrastatin
- Nyotran
- Nystatinum
- (1S,3R,4E,6E,8E,10E,14E,16E,18S,19R,20R,21S,25R,27R,29R,32R,33R,35S,37S,38R)-3-[(2R,3S,4S,5S,6R)-4-amino-3,5-dihydroxy-6-methyl-tetrahydropyran-2-yl]oxy-19,25,27,29,32,33,35,37-octahydroxy-18,20,21-trimethyl-23-oxo-22,39-dioxabicyclo[33.3.1]nonatriaconta-4,6,8,10,14,16-hexaene-38-carboxylic acid
- (7R,10R)-8,9-Dideoxy-28,29-dihydro-7,10-dihydroxyamphotericin B
- (1S,3R,4R,7R,9R,11R,15S,16R,17R,18S,19E,21E,25E,27E,29E,31E,33R,35S,36R,37S)-33-[(2R,3S,4S,5S,6R)-4-amino-3,5-dihydroxy-6-methyloxan-2-yl]oxy-1,3,4,7,9,11,17,37-octahydroxy-15,16,18-trimethyl-13-oxo-14,39-dioxabicyclo[33.3.1]nonatriaconta-19,21,25,27,29,31-hexaene-36-carboxylic acid
- CHEMBL450895
- Nystatin A1
- LMPK06000004
- SCHEMBL18633553
- 1400-61-9
- AKOS032963569
- NYSTATIN A1 [MI]
- (1S,3R,4R,7R,9R,11R,15S,16R,17R,18S,19E,21Z,25E,27E,29E,31E,33R,35S,36R,37S)-33-[(2R,3S,4S,5S,6R)-4-Amino-3,5-dihydroxy-6-methyloxan-2-yl]oxy-1,3,4,7,9,11,17,37-octahydroxy-15,16,18-trimethyl-13-oxo-14,39-dioxabicyclo[33.3.1]nonatriaconta-19,21,25,27,29,31-hexaene-36-carboxylic acid
- DTXSID80872323
- UNII-W1LX4T91WI
- Q27292191
- W1LX4T91WI
- 34786-70-4
- (1S,3R,4R,7R,9R,11R,15S,16R,17R,18S,19E,21E,25E,27E,29E,31E,33R,35S,36R,37S)-33-[(3-amino-3,6-dideoxy-beta-D-mannopyranosyl)oxy]-1,3,4,7,9,11,17,37-octahydroxy-15,16,18-trimethyl-13-oxo-14,39-dioxabicyclo[33.3.1]nonatriaconta-19,21,25,27,29,31-hexaene-36-carboxylic acid
- CHEBI:473992
- +Expand
-
- VQOXZBDYSJBXMA-KZHBHFBCSA-N
- InChI=1S/C47H75NO17/c1-27-17-15-13-11-9-7-5-6-8-10-12-14-16-18-34(64-46-44(58)41(48)43(57)30(4)63-46)24-38-40(45(59)60)37(54)26-47(61,65-38)25-36(53)35(52)20-19-31(49)21-32(50)22-33(51)23-39(55)62-29(3)28(2)42(27)56/h5-6,8,10-18,27-38,40-44,46,49-54,56-58,61H,7,9,19-26,48H2,1-4H3,(H,59,60)/t27-,28-,29-,30+,31+,32+,33+,34-,35+,36+,37-,38-,40+,41-,42+,43+,44-,46-,47+/m0/s1
- C[C@H]1C=CC=CCCC=CC=CC=CC=C[C@@H](C[C@H]2[C@@H]([C@H](C[C@](C[C@H]([C@@H](CC[C@H](C[C@H](C[C@H](CC(=O)O[C@@H](C)[C@H](C)[C@@H]1O)O)O)O)O)O)(O)O2)O)C(=O)O)O[C@H]3[C@H]([C@H]([C@@H]([C@@H](C)O3)O)N)O
Computed Properties
- 979.53500
- 12
- 18
- 3
- 925.50349992g/mol
- 65
- 1620
- 0
- 19
- 0
- 6
- 0
- 1
- -0.2
- 320Ų
Experimental Properties
- 1.44310
- 347.30000
nystatin Related Literature
-
Prakash Parajuli,Ramesh Prasad Pandey,Trang Thi Huyen Nguyen,Biplav Shrestha,Tokutaro Yamaguchi,Jae Kyung Sohng RSC Adv. 2017 7 16217
-
I. Ndzinge,Susan D. Peters,A. H. Thomas Analyst 1977 102 328
-
Xuan Lei,Lingxin Kong,Chen Zhang,Qian Liu,Fen Yao,Weike Zhang,Zixin Deng,Delin You Mol. BioSyst. 2013 9 422
-
A. H. Thomas,P. Newland,N. R. Sharma Analyst 1982 107 849
-
Sha Li,Fangjun Huo,Ying Wen,Caixia Yin Chem. Commun. 2022 58 4881
-
Bernard J. Rawlings Nat. Prod. Rep. 2001 18 231
-
Eman Maher Zahran,Soad A. Mohamad,Ramadan Yahia,Ahmed M. Badawi,Ahmed M. Sayed,Usama Ramadan Abdelmohsen Food Funct. 2022 13 11083
-
A. H. Thomas Analyst 1976 101 321
-
Marian Rehak,Elizabeth A. H. Hall Analyst 2004 129 1014
-
Ahmed I. El-Batal,Hanady G. Nada,Reham R. El-Behery,Mohamed Gobara,Gharieb S. El-Sayyad RSC Adv. 2020 10 9274
Recommended suppliers
Shandong Aoyou Chemical Co,. Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
http://en.aoyouchem.com/
Minglong (Xianning) Medicine Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
http://www.minglongchemistry.com
ANHUI CHICO CHEMICAL CO., LTD.,
Gold Member
Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
atkchemica
Gold Member
Audited Supplier
CN Supplier
Reagent
http://www.atkchemical.com/